Cas no 65659-60-1 (Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-, 4-oxide)

Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-, 4-oxide structure
65659-60-1 structure
Product Name:Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-, 4-oxide
CAS No:65659-60-1
MF:C6H5BrN4O
MW:229.034099340439
CID:388954
PubChem ID:12417515
Update Time:2025-04-19

Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-, 4-oxide
    • 6-(bromomethyl)-4-hydroxy-3-iminopyrazine-2-carbonitrile
    • 65659-60-1
    • DTXSID80497318
    • 6-(Bromomethyl)-4-hydroxy-3-imino-3,4-dihydropyrazine-2-carbonitrile
    • Inchi: 1S/C6H5BrN4O/c7-1-4-3-11(12)6(9)5(2-8)10-4/h3,9,12H,1H2
    • InChI Key: CIRZVOLJJQUXBN-UHFFFAOYSA-N
    • SMILES: BrCC1=CN(C(C(C#N)=N1)=N)O

Computed Properties

  • Exact Mass: 227.96467g/mol
  • Monoisotopic Mass: 227.96467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 83.5Ų
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.